![molecular formula C7H14ClNS B6162369 3-thia-9-azabicyclo[3.3.1]nonane hydrochloride CAS No. 2097962-30-4](/img/no-structure.png)
3-thia-9-azabicyclo[3.3.1]nonane hydrochloride
Overview
Description
3-thia-9-azabicyclo[3.3.1]nonane hydrochloride, also known as 3-thia-9-azabicyclononane HCl, is a heterocyclic compound that is widely used in synthetic organic chemistry. It is a versatile building block for a variety of reactions, and its structure is of interest to researchers in the field of medicinal chemistry.
Scientific Research Applications
3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane hydrochloride is widely used in scientific research due to its versatility and its ability to act as a building block for a variety of reactions. It has been used in the synthesis of a variety of compounds, including peptides, peptidomimetics, and heterocyclic compounds. It has also been used in the synthesis of polymers and in the preparation of catalysts for organic reactions. In addition, 3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane hydrochloride has been used in the synthesis of novel drugs and in the study of enzyme inhibition.
Mechanism of Action
The mechanism of action of 3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane hydrochloride is not well understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the synthesis of proteins, which may explain its ability to act as a building block for a variety of reactions. In addition, it is believed that the compound may act as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane hydrochloride are not well understood. However, it is known that the compound has been used in the synthesis of novel drugs and in the study of enzyme inhibition. In addition, the compound has been shown to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane hydrochloride in laboratory experiments include its high yield and its versatility as a building block for a variety of reactions. Furthermore, the compound is relatively inexpensive and can be easily synthesized using a variety of methods. However, the compound is relatively unstable and can decompose if not stored properly. In addition, the compound is toxic and should be handled with care.
Future Directions
The future directions for 3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane hydrochloride research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of novel drugs. In addition, further studies should be conducted to investigate the compound’s potential as an inhibitor of enzymes involved in the synthesis of proteins and its potential as an inhibitor of the enzyme cyclooxygenase. Finally, further research should be conducted to explore the compound’s potential as an anti-inflammatory and analgesic agent.
Synthesis Methods
3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane hydrochloride can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of 3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane with hydrochloric acid. This reaction takes place in an aqueous solution and produces the desired product in high yields. Other methods for synthesizing 3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane hydrochloride include the reaction of 3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane with aqueous sodium hydroxide, the reaction of 3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane with an aqueous solution of sodium chloride, and the reaction of 3-thia-9-azabicyclo[3.3.1]nonane hydrochloridebicyclo[3.3.1]nonane with an aqueous solution of lithium chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-thia-9-azabicyclo[3.3.1]nonane hydrochloride involves the reaction of 2-methyl-2-propanethiol with 1,5-cyclooctadiene in the presence of a catalyst to form 3-thia-9-azabicyclo[3.3.1]nonane. This compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-methyl-2-propanethiol", "1,5-cyclooctadiene", "Catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: Mix 2-methyl-2-propanethiol and 1,5-cyclooctadiene in the presence of a catalyst.", "Step 2: Heat the mixture to a temperature of 100-120°C and stir for several hours.", "Step 3: Allow the mixture to cool and extract the product with a suitable solvent.", "Step 4: React the product with hydrochloric acid to form the hydrochloride salt.", "Step 5: Isolate the product by filtration or crystallization." ] } | |
CAS RN |
2097962-30-4 |
Molecular Formula |
C7H14ClNS |
Molecular Weight |
179.7 |
Purity |
95 |
Origin of Product |
United States |
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